2-Amino-3,4-dimethylpentanamide

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-amino-3,4-dimethylpentanamide
• InChI: InChI=1S/C7H16N2O/c1-4(2)5(3)6(8)7(9)10/h4-6H,8H2,1-3H3,(H2,9,10)
• InChI Key: CTSRJDPIGALKAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)C(C(=O)N)N

Description

2-Amino-3,4-dimethylpentanamide is a chemical compound with the molecular formula C7H16N2O and a molecular weight of 144.21 g/mol . Its structure, which features both an amino and an amide functional group, makes it a potential intermediate of interest in synthetic organic chemistry. Compounds of this class can serve as versatile building blocks for the synthesis of more complex molecules, particularly in pharmaceutical research and the development of fine chemicals . The presence of the amide group suggests this molecule could be related to products formed or utilized in key transformations such as the Hofmann rearrangement, a reaction used to convert primary amides into amines or other valuable derivatives . Researchers may explore its utility in constructing molecular scaffolds or as a precursor in medicinal chemistry programs. This product is intended for research purposes and is strictly labeled as For Research Use Only. It is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-3,4-dimethylpentanamide typically involves the reaction of 2-amino-3,4-dimethylpentanoic acid with ammonia (NH3). The reaction proceeds under controlled conditions to ensure the formation of the desired amide. The process involves:

Amidation Reaction: The carboxylic acid group of 2-amino-3,4-dimethylpentanoic acid reacts with ammonia to form the amide bond.

Reaction Conditions: The reaction is usually carried out in the presence of a dehydrating agent to facilitate the removal of water and drive the reaction to completion.

Industrial Production Methods: Industrial production of 2-Amino-3,4-dimethylpentanamide may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving:

Batch or Continuous Processing: Depending on the scale, the reaction can be conducted in batch reactors or continuous flow systems.

Purification Steps: Post-reaction, the product is purified using techniques such as crystallization, distillation, or chromatography to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-3,4-dimethylpentanamide can undergo various chemical reactions, including:

Hydrolysis: Under acidic or basic conditions, the amide bond can be cleaved to yield the corresponding carboxylic acid and amine.

Substitution Reactions: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups.

Common Reagents and Conditions:

Hydrolysis: Typically involves the use of strong acids (e.g., hydrochloric acid) or bases (e.g., sodium hydroxide) under elevated temperatures.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used in the presence of a base to facilitate the substitution reaction.

Major Products:

Hydrolysis Products: 2-amino-3,4-dimethylpentanoic acid and ammonia.

Substitution Products: Depending on the reagent used, various substituted derivatives of 2-Amino-3,4-dimethylpentanamide can be formed.

Scientific Research Applications

2-Amino-3,4-dimethylpentanamide finds applications in several scientific research areas:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in drug synthesis.

Industry: Utilized in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-3,4-dimethylpentanamide involves its interaction with specific molecular targets. The amino and amide groups allow it to form hydrogen bonds and other interactions with enzymes and receptors, potentially influencing biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The evidence highlights pentanamide derivatives with complex substituents, enabling a comparative analysis of structural and functional differences. Below is a detailed comparison:

Structural Features and Molecular Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Physical State
2-Amino-3,4-dimethylpentanamide (inferred)	C₈H₁₆N₂O	~156.23	2-amino, 3,4-dimethyl	Not reported
2-(1,3-Dioxoisoindolin-2-yl)-4-methyl-N-(4-(N-(pyridin-2-yl)sulfamoyl)phenyl)pentanamide	C₂₄H₂₃N₅O₅S	493.53	Isoindolin-1,3-dione, sulfamoyl, pyridinyl	Yellowish white
2-(1,3-Dioxoisoindolin-2-yl)-4-methyl-N-(4-(N-thiazole-2-yl)sulfamoylphenyl)pentanamide	C₂₂H₂₁N₅O₅S₂	499.56	Isoindolin-1,3-dione, sulfamoyl, thiazolyl	Not reported

Key Observations :

• Electronic Properties: Sulfamoyl and heteroaromatic groups (pyridinyl, thiazolyl) in analogs enable intramolecular charge transfer (ICT), as observed in tetraarylbisquinazolinones from .

Biological Activity

2-Amino-3,4-dimethylpentanamide is an organic compound classified as an amide, characterized by its branched aliphatic structure and the presence of both an amine group and a carbonyl functional group. Its molecular formula is $C_6H_{13}N_1O$ with a molecular weight of 144.21 g/mol. This compound has garnered interest in the pharmaceutical industry due to its potential as an intermediate in the synthesis of bioactive compounds.

The compound's unique structure contributes to its biological activity. The presence of the amine and carbonyl groups allows for various interactions with biological molecules, which may lead to diverse pharmacological effects.

Biological Activity

Preliminary studies indicate that 2-Amino-3,4-dimethylpentanamide may interact with neurotransmitter systems and metabolic pathways, suggesting potential therapeutic applications. However, comprehensive investigations into its binding affinities with specific receptors or enzymes are still needed.

Structure-Activity Relationship (SAR)

The biological activity of 2-Amino-3,4-dimethylpentanamide can be compared with structurally similar compounds. The following table summarizes several compounds that share structural characteristics but differ in their functional groups and biological activities:

Compound Name	CAS Number	Similarity Index	Key Features
2-Amino-2,4-dimethylbutyramide	40963-14-2	0.87	Contains a similar branched structure
(R)-2-Aminobutanamide hydrochloride	103765-03-3	0.86	Features a simple butyl chain
1-Amino-1-cyclopentanecarboxamide	17193-28-1	0.87	Cyclic structure providing distinct properties
2-Amino-3-methylbutyramide	29589-03-5	0.75	Slightly altered methyl substitution

Case Studies and Research Findings

Research focusing on the synthesis and application of 2-Amino-3,4-dimethylpentanamide suggests its utility in various pharmacological contexts:

• Neurotransmitter Interaction : Studies have indicated that compounds with similar structures can modulate neurotransmitter systems, potentially influencing mood and cognitive functions.
• Metabolic Pathway Involvement : Investigations into metabolic pathways suggest that the compound may play a role in energy metabolism, although specific mechanisms remain to be elucidated.
• Pharmaceutical Applications : As an intermediate in drug synthesis, 2-Amino-3,4-dimethylpentanamide has been explored for its potential to enhance the efficacy of existing drugs or serve as a precursor for novel therapeutic agents.